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Introduction

ACP-319 (also known as AMG-319) is a potent and highly selective second-generation, orally
bioavailable small molecule inhibitor of the delta isoform of phosphoinositide 3-kinase (PI3Kd).
[1] The PI3K signaling pathway is crucial for the proliferation, survival, and differentiation of B-
cells, and its aberrant activation is a hallmark of many B-cell malignancies.[2][3][4] ACP-319
exerts its antineoplastic effects by inhibiting the production of the second messenger
phosphatidylinositol-3,4,5-trisphosphate (PIP3), leading to decreased proliferation and the
induction of apoptosis in malignant B-cells.[1] The targeted inhibition of PI3Kd is designed to
spare PI3K signaling in non-hematopoietic cells, potentially leading to a more favorable safety
profile.[1]

These application notes provide an overview of the in vitro assays used to characterize the
activity of ACP-319, including detailed protocols for key experiments and a summary of its
performance data.

Data Presentation

The following tables summarize the in vitro potency and selectivity of ACP-319.

Table 1: In Vitro Potency of ACP-319
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Assay Type Description Endpoint ACP-319 ICso
Direct measurement o
_ _ _ Inhibition of PI3K&
Biochemical Assay of PI3K& enzymatic ) o <10 nM[5]
o kinase activity
activity.
Suppression of AKT
Measurement of the phosphorylation
inhibition of a key (PAKT S473) in
Cellular Assay downstream effector primary murine <5 nM[5]

of PI3Kd in a cellular

context.

splenocytes after B-
cell receptor (BCR)

cross-linking.

Table 2: In Vitro Selectivity of ACP-319

PI3K Isoform Comparison

Selectivity Fold-Change

PI3Kd vs. other PI3K class | isoforms

200 to >5000-fold([5]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway of ACP-319 and a general

workflow for its in vitro characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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